Cas no 391226-08-7 (2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide)

2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide structure
391226-08-7 structure
Product Name:2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
CAS No:391226-08-7
MF:C13H14BrN3OS
MW:340.238760471344
CID:6174448
PubChem ID:3662577
Update Time:2024-01-06

2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
    • 391226-08-7
    • SR-01000005079-1
    • AKOS026677675
    • F0187-0045
    • AB00666984-01
    • SR-01000005079
    • Inchi： 1S/C13H14BrN3OS/c1-8(2)10(14)11(18)15-13-17-16-12(19-13)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,15,17,18)
    • InChI Key： UEVDGPDPIWBDEX-UHFFFAOYSA-N
    • SMILES： BrC(C(NC1=NN=C(C2C=CC=CC=2)S1)=O)C(C)C

Computed Properties

  • Exact Mass: 339.00410g/mol
  • Monoisotopic Mass: 339.00410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 83.1Ų

2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0187-0045-2μmol
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
2μl
 $57.0 2023-05-17
Life Chemicals
F0187-0045-5μmol
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
5μl
 $63.0 2023-05-17
Life Chemicals
F0187-0045-10μmol
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
10μl
 $69.0 2023-05-17
Life Chemicals
F0187-0045-20μmol
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
20μl
 $79.0 2023-05-17
Life Chemicals
F0187-0045-1mg
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
1mg
 $54.0 2023-05-17
Life Chemicals
F0187-0045-2mg
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
2mg
 $59.0 2023-05-17
Life Chemicals
F0187-0045-3mg
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
3mg
 $63.0 2023-05-17
Life Chemicals
F0187-0045-4mg
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
4mg
 $66.0 2023-05-17
Life Chemicals
F0187-0045-5mg
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
5mg
 $69.0 2023-05-17
Life Chemicals
F0187-0045-10mg
2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
 391226-08-7 90%+
10mg
 $79.0 2023-05-17

2-bromo-3-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide Related Literature

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